Cas no 6667-60-3 (2-Amino-3-methyl succinic acid)

2-Amino-3-methyl succinic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-Amino-3-methylsuccinic acid
- DL-!-Methylaspartic acid
- DL-3-Methylaspartic acid
- DL-THREO-BETA-METHYLASPARTIC ACID
- DL-BETA-METHYLASPARTIC ACID
- DL-ALPHA-METHYLASPARTIC ACID
- BETA-METHYL-DL-ASPARTIC ACID
- 2-AMINO-2-METHYLSUCCINIC ACID
- ALPHA-METHYL-DL-ASPARTIC ACID
- DL-threo-β-Methylaspartic acid
- 3-Methylaspartic acid
- DL-3-Me-Asp-OH
- DL-3-Me-Asp-OHDL-3-Methylaspartic acid
- (+-)-threo-2-Amino-3-methyl-bernsteinsaeure
- (+-)-threo-2-amino-3-methyl-succinic acid
- (+-)-threo-3-Amino-2-methyl-bernsteinsaeure
- Dl-aspartic acid,3-methyl
- threo-3-methylaspartic acid
- 3-Methylasparticacid
- 2-amino-3-methylbutanedioic acid
- Aspartic acid, 3-methyl-
- DL-Aspartic acid, 3-methyl-
- DL-Aspartic acid, 3-methyl
- DL-threo--Methylaspartic acid
- 3-Methyl-2-aminosuccinic acid
- DL-threo-b-Methylaspartic acid
- 2-amino-3-methyl-butanedioic acid
- (R)-2-Amino-3-methylsuccinic acid
- (2R,3S)-2-AMINO-3-METHYLSUCCINIC ACID
- beta-methylaspartate
- D-Aspartic acid, 3-methyl-
- L-t
- 31571-69-4
- b-methylaspartic acid
- (2S, 3S)-3-methylaspartate
- LXRUAYBIUSUULX-UHFFFAOYSA-N
- MFCD00037770
- EN300-224994
- DL-threo-
- UNII-T38VAO1ARZ
- NSC-139985
- T38VAO1ARZ
- HY-W017501
- NSC203789
- NSC-45365
- A8975
- L-threo-3-methyl-aspartate
- A-Methylaspartic acid
- FT-0652773
- NSC 45365
- bmse000352
- .BETA.-METHYL-DL-ASPARTIC ACID
- 3-Methyl-DL-aspartic acid
- SCHEMBL87358
- DTXSID601346473
- AKOS003382837
- (+/-)-threo-3-methylaspartic acid
- NSC-203789
- D83126
- 1114-07-4
- NSC45365
- 2-Amino-3-methylsuccinicacid
- NSC139985
- 3-methylaspartate
- CS-W018217
- 3-methyl-D,L-aspartic acid
- 6667-60-3
- DB-073788
- D-3-methylaspartic acid
- CHEBI:229518
- (2S,3R)-2-AMINO-3-METHYLSUCCINICACID
- (2R,3S)-2-AMINO-3-METHYLSUCCINICACID
- 43176-54-1
- threo-b-methylaspartate
- 2-Amino-3-methyl succinic acid
-
- MDL: MFCD00037770
- Inchi: 1S/C5H9NO4/c1-2(4(7)8)3(6)5(9)10/h2-3H,6H2,1H3,(H,7,8)(H,9,10)
- InChI Key: LXRUAYBIUSUULX-UHFFFAOYSA-N
- SMILES: O([H])C(C([H])(C([H])([H])[H])C([H])(C(=O)O[H])N([H])[H])=O
Computed Properties
- Exact Mass: 147.05300
- Monoisotopic Mass: 173.014664
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 10
- Rotatable Bond Count: 3
- Complexity: 156
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 101
Experimental Properties
- Color/Form: White powder
- Density: 1.404
- Melting Point: 270-276 °C
- Boiling Point: 259.2 °C at 760 mmHg
- Flash Point: 110.6 °C
- Refractive Index: 1.519
- PSA: 100.62000
- LogP: -0.18070
2-Amino-3-methyl succinic acid Security Information
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
2-Amino-3-methyl succinic acid Customs Data
- HS CODE:2922499990
- Customs Data:
China Customs Code:
2922499990Overview:
2922499990 Other amino acids and their esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared
Regulatory conditions:
A.Customs clearance form for Inbound Goods
B.Customs clearance form for outbound goodsInspection and quarantine category:
P.Imported animals and plants\Quarantine of animal and plant products
Q.Outbound animals and plants\Quarantine of animal and plant products
R.Sanitary supervision and inspection of imported food
S.Sanitary supervision and inspection of exported food
M.Import commodity inspection
N.Export commodity inspectionSummary:
HS:2922499990 other amino-acids, other than those containing more than one kind of oxygen function, and their esters; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:6.5% General tariff:30.0%
2-Amino-3-methyl succinic acid Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-224994-5.0g |
2-amino-3-methylbutanedioic acid |
6667-60-3 | 95% | 5.0g |
$949.0 | 2024-06-20 | |
Enamine | EN300-224994-1.0g |
2-amino-3-methylbutanedioic acid |
6667-60-3 | 95% | 1.0g |
$328.0 | 2024-06-20 | |
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R024038-1g |
2-Amino-3-methyl succinic acid |
6667-60-3 | 98% | 1g |
¥951 | 2024-05-22 | |
Key Organics Ltd | AS-58119-1G |
(2S)-2-amino-3-methylbutanedioic acid |
6667-60-3 | >95% | 1g |
£182.00 | 2025-02-08 | |
abcr | AB539190-1g |
2-Amino-3-methylsuccinic acid, 95% (H-DL-Asp(3-Me)-OH); . |
6667-60-3 | 95% | 1g |
€186.20 | 2025-02-14 | |
eNovation Chemicals LLC | D747658-5g |
Aspartic acid, 3-methyl- |
6667-60-3 | 95+% | 5g |
$310 | 2024-06-07 | |
abcr | AB539190-1 g |
2-Amino-3-methylsuccinic acid, 95% (H-DL-Asp(3-Me)-OH); . |
6667-60-3 | 95% | 1g |
€175.80 | 2023-04-14 | |
SHANG HAI XIAN DING Biotechnology Co., Ltd. | L-CS295-50mg |
2-Amino-3-methyl succinic acid |
6667-60-3 | 98% | 50mg |
¥83.0 | 2022-02-28 | |
TRC | A295695-250mg |
2-Amino-3-methyl succinic acid |
6667-60-3 | 250mg |
$ 265.00 | 2022-06-08 | ||
Key Organics Ltd | AS-58119-250MG |
(2S)-2-amino-3-methylbutanedioic acid |
6667-60-3 | >95% | 0.25g |
£110.00 | 2023-06-14 |
2-Amino-3-methyl succinic acid Related Literature
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1. Mechanism of the enzymic elimination of ammonia from 3-substituted aspartic acids by 3-methylaspartaseNigel P. Botting,Mahmoud Akhtar,Mark A. Cohen,David Gani J. Chem. Soc. Chem. Commun. 1987 1371
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2. 15N-isotope and double isotope fractionation studies of the mechanism of 3-methylaspartase: concerted elimination of ammonia from (2S,3S)-3-methylaspartic acidNigel P. Botting,Alan A. Jackson,David Gani J. Chem. Soc. Chem. Commun. 1989 1583
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3. Kinetics and mechanism of syn-elimination of ammonia from (2S,3R)-3-methylaspartic acid by methylaspartaseCatherine H. Archer,David Gani J. Chem. Soc. Chem. Commun. 1993 140
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4. Stereochemistry of catabolism of the DNA base thymine and of the anti-cancer drug 5-fluorouracilDavid Gani,Peter B. Hitchcock,Douglas W. Young J. Chem. Soc. Perkin Trans. 1 1985 1363
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Rosana Alvarez,Angel R. de Lera Nat. Prod. Rep. 2021 38 1221
Additional information on 2-Amino-3-methyl succinic acid
2-Amino-3-Methyl Succinic Acid (CAS No: 6667-60-3)
The compound 2-Amino-3-Methyl Succinic Acid (CAS No: 6667-60-3) is a significant molecule in the field of organic chemistry, particularly within the realm of amino acids and their derivatives. This compound, also referred to as Aminosuccinic acid derivative, has garnered attention due to its versatile applications in various industries, including pharmaceuticals, food additives, and materials science.
Structural Insights and Synthesis
2-Amino-3-Methyl Succinic Acid is a derivative of succinic acid, a four-carbon dicarboxylic acid. The molecule features an amino group (-NH₂) attached to the second carbon and a methyl group (-CH₃) on the third carbon, giving it the name Aminosuccinic acid derivative. This structure endows the compound with unique chemical properties, making it suitable for various chemical reactions and applications.
The synthesis of 2-Amino-3-Methyl Succinic Acid involves several methodologies, including enzymatic catalysis and chemical synthesis. Recent advancements in biocatalysis have enabled more efficient and environmentally friendly production methods. For instance, researchers have employed engineered enzymes to achieve higher yields and selectivity in the synthesis process.
Applications in Pharmaceuticals
In the pharmaceutical industry, 2-Amino-3-Methyl Succinic Acid has found applications as an intermediate in drug synthesis. Its ability to form stable amide bonds makes it valuable in peptide synthesis, where it serves as a building block for constructing complex molecules. Additionally, this compound has been explored for its potential in drug delivery systems due to its biocompatibility and ability to form self-assembled structures.
Recent studies have highlighted its role in the development of targeted drug delivery systems, where it acts as a carrier for therapeutic agents. Its ability to interact with biological membranes enhances drug uptake efficiency, making it a promising candidate for future therapeutic applications.
Role in Food Additives
Beyond pharmaceuticals, 2-Amino-3-Methyl Succinic Acid is utilized as a food additive, particularly as a flavor enhancer and stabilizer. Its presence in food products contributes to improved taste profiles and extended shelf life. The compound's safety profile has been extensively evaluated, with regulatory bodies affirming its suitability for use in food applications.
Emerging research has explored its potential as a natural alternative to synthetic flavor enhancers. Studies indicate that Aminosuccinic acid derivative can enhance umami flavors without imparting adverse effects on human health.
Applications in Materials Science
In materials science, 2-Amino-3-Methyl Succinic Acid has been employed as a precursor for synthesizing advanced materials such as polymers and nanoparticles. Its ability to form cross-linked networks makes it ideal for creating hydrogels with tunable mechanical properties.
Recent breakthroughs have demonstrated its utility in creating stimuli-responsive materials that can respond to environmental changes such as pH or temperature. These materials hold promise for applications in sensors, drug delivery systems, and soft robotics.
Environmental Considerations and Sustainability
The production and application of 2-Amino-3-Methyl Succinic Acid are increasingly aligned with sustainability goals. Researchers are exploring green chemistry approaches to minimize waste generation during synthesis while maximizing resource efficiency.
Bio-based production methods using renewable feedstocks are gaining traction as alternatives to traditional petrochemical-based processes. These methods not only reduce environmental impact but also contribute to circular economy principles by promoting recycling and reuse of resources.
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